Cas no 71541-68-9 (Benzenamine, 3-chloro-4-(1-naphthalenyloxy)-)

• Product Name: Benzenamine, 3-chloro-4-(1-naphthalenyloxy)-
• CAS No: 71541-68-9
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 545399
• PubChem ID: 3642906
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-(1-naphthalenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(1-naphthalenyloxy)-
• 3-chloro-4-(1-naphthalenyloxy)Benzenamine
• 3-chloro-4-naphthalen-1-yloxyaniline
• Oprea1_857980
• 71541-68-9
• FT-0736333
• 3-chloro-4-(1-naphthyloxy)aniline
• KEHUAHPETYBKFX-UHFFFAOYSA-N
• AKOS005443932
• DTXSID90394586
• 3-chloro-4-(naphthalen-1-yloxy)aniline
• SCHEMBL3484572

• Inchi： 1S/C16H12ClNO/c17-14-10-12(18)8-9-16(14)19-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,18H2
• InChI Key： KEHUAHPETYBKFX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1=CC=CC2=CC=CC=C21)N

Computed Properties

• Exact Mass: 269.06086
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25